trans-Methylkhellactone trans-Methylkhellactone trans-Methylkhellactone is a natural product found in Ferulopsis hystrix with data available.
Brand Name: Vulcanchem
CAS No.: 23733-92-8
VCID: VC20787138
InChI: InChI=1S/C15H16O5/c1-15(2)14(17)13(18-3)11-9(20-15)6-4-8-5-7-10(16)19-12(8)11/h4-7,13-14,17H,1-3H3/t13-,14+/m0/s1
SMILES: CC1(C(C(C2=C(O1)C=CC3=C2OC(=O)C=C3)OC)O)C
Molecular Formula: C15H16O5
Molecular Weight: 276.28 g/mol

trans-Methylkhellactone

CAS No.: 23733-92-8

Cat. No.: VC20787138

Molecular Formula: C15H16O5

Molecular Weight: 276.28 g/mol

* For research use only. Not for human or veterinary use.

trans-Methylkhellactone - 23733-92-8

Specification

Description trans-Methylkhellactone is a natural product found in Ferulopsis hystrix with data available.
CAS No. 23733-92-8
Molecular Formula C15H16O5
Molecular Weight 276.28 g/mol
IUPAC Name (9R,10S)-9-hydroxy-10-methoxy-8,8-dimethyl-9,10-dihydropyrano[2,3-f]chromen-2-one
Standard InChI InChI=1S/C15H16O5/c1-15(2)14(17)13(18-3)11-9(20-15)6-4-8-5-7-10(16)19-12(8)11/h4-7,13-14,17H,1-3H3/t13-,14+/m0/s1
Standard InChI Key MDDPVXHWOABQJQ-UONOGXRCSA-N
Isomeric SMILES CC1([C@@H]([C@H](C2=C(O1)C=CC3=C2OC(=O)C=C3)OC)O)C
SMILES CC1(C(C(C2=C(O1)C=CC3=C2OC(=O)C=C3)OC)O)C
Canonical SMILES CC1(C(C(C2=C(O1)C=CC3=C2OC(=O)C=C3)OC)O)C
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